![molecular formula C11H13Cl2N3 B1653179 [1-(3-Chlorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride CAS No. 1779128-40-3](/img/structure/B1653179.png)
[1-(3-Chlorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride
Overview
Description
“[1-(3-Chlorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride” is a chemical compound with the molecular formula C11H13Cl2N3 . It is produced by KISHIDA CHEMICAL CO., LTD .
Molecular Structure Analysis
The molecular weight of “this compound” is 258.14702 . The exact structure of this compound would require more detailed information or analysis tools that are beyond my current capabilities.Scientific Research Applications
Synthesis and Characterization
Novel Oxadiazole Derivatives from Benzimidazole : A study by Vishwanathan and Gurupadayya (2014) reported the synthesis of novel N-(1H-benzo[d]imidazol-2-yl)methyl-5-[(hetero)aryl-1,3,4-oxadiazol-2yl]methanamine derivatives. These analogues were characterized by various spectral data, highlighting the diverse potential of imidazol-based compounds in synthetic chemistry (Vishwanathan & Gurupadayya, 2014).
Imidazoles in One-Pot Synthesis of Imidazo-Pyrazines : Galli et al. (2019) described a one-pot multicomponent reaction for synthesizing imidazopyrazine derivatives, using 1H-(imidazol-5-yl)-N-substituted methanamines. This study demonstrates the versatility of imidazole derivatives in complex chemical syntheses (Galli et al., 2019).
Biological Activities
- Antimicrobial Activity of Imidazole Derivatives : Ajani et al. (2016) synthesized a series of 2-substituted benzimidazole derivatives, including 1H-benzo[d]imidazol-2-yl)methanamine, and investigated their antimicrobial activity. The results showed these compounds to be potent antimicrobial agents, demonstrating the potential of imidazole derivatives in medicinal applications (Ajani et al., 2016).
Potential Applications
Fluorescence Properties of Derivatives : Wen-yao (2012) synthesized a compound with potential as a Zn2+ fluorescent probe, starting from (2,3-diaminophenyl) methanol. The fluorescence properties of this compound were researched, showing its potential in applications like sensing and detection (Wen-yao, 2012).
Large Stoke Shift Emitting Tetradentate Polyazines : Volpi et al. (2017) synthesized new imidazo[1,5-a]pyridines with interesting optical properties, such as tuneable luminescence and large Stokes’ shifts. This research indicates potential technological applications of these derivatives (Volpi et al., 2017).
Safety and Hazards
According to the safety data sheet from KISHIDA CHEMICAL CO., LTD , precautions should be taken when handling this substance. It should be kept away from heat/sparks/open flames/hot surfaces. In case of inhalation, skin contact, eye contact, or ingestion, appropriate first aid measures should be taken .
properties
IUPAC Name |
[3-[(3-chlorophenyl)methyl]imidazol-4-yl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClN3.ClH/c12-10-3-1-2-9(4-10)7-15-8-14-6-11(15)5-13;/h1-4,6,8H,5,7,13H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJWHXEUUPYHGDY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CN2C=NC=C2CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1779128-40-3 |
Source
|
| Record name | 1H-Imidazole-5-methanamine, 1-[(3-chlorophenyl)methyl]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1779128-40-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![Benzoic acid, 2-[(2-methoxyphenyl)amino]-4-nitro-](/img/structure/B1653115.png)
